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Compound of Interest

Compound Name: 3-Oxopentanenitrile

Cat. No.: B1588766

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and available Material Safety
Data Sheet (MSDS) information for 3-Oxopentanenitrile (CAS No: 33279-01-5). The
information herein is intended to support researchers, scientists, and drug development
professionals in the safe and effective use of this compound in a laboratory setting.

Chemical Identification and Physical Properties

3-Oxopentanenitrile, also known as propionylacetonitrile, is a beta-ketonitrile compound.[1]
Beta-ketonitriles are recognized as important building blocks in the synthesis of various
pharmaceuticals and pesticides. While specific toxicological and ecological data for 3-
Oxopentanenitrile are not extensively documented in publicly available literature, its structural
class suggests that it should be handled with care, following protocols for hazardous
chemicals.
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Property Value Source
CAS Number 33279-01-5 [11[2][3]
Molecular Formula CsH7NO [11[2][3]
Molecular Weight 97.12 g/mol [11[2]
Density 0.956 g/cm? [3]
Boiling Point 146.1°C at 760 mmHg [3]
Flash Point 42.2°C [3]
Vapor Pressure 4.713 mmHg at 25°C [3]
Refractive Index 141 [4]
Storage Temperature Inert atmosphere, Room 3]
Temperature

Hazard Identification and Classification

A complete, officially harmonized Safety Data Sheet (SDS) for 3-Oxopentanenitrile is not
readily available. However, aggregated data from multiple sources provide the following GHS
hazard classifications. It is crucial to treat this compound with the potential hazards indicated.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://aksci.com/sds/W5204_SDS.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://www.benchchem.com/product/b1588766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class

GHS Classification

Source

Acute Toxicity, Oral

H301: Toxic if swallowed
(71.4% of notifications) H302:
Harmful if swallowed (28.6% of

notifications)

[2]

Acute Toxicity, Dermal

H312: Harmful in contact with

skin (85.7% of notifications)

[2]

Skin Corrosion/Irritation

H315: Causes skin irritation
(85.7% of notifications)

[2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation (100% of notifications)

[2]

Acute Toxicity, Inhalation

H332: Harmful if inhaled
(85.7% of notifications)

[2]

Specific Target Organ Toxicity,

Single Exposure

H335: May cause respiratory
irritation (14.3% of

notifications)

[2]

Pictograms:

Danger

Hazard Statements:

Based on the aggregated data, the primary hazard statements are:

H301: Toxic if swallowed.[2]

H332: Harmful if inhaled.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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Experimental Protocols: Safe Handling and Use

Given the toxic potential of 3-Oxopentanenitrile, particularly its classification as a nitrile,

stringent safety protocols must be followed. The following methodologies are based on best

practices for handling hazardous chemicals and specifically, cyanide-containing compounds.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE.

PPE Item Specification Rationale
Chemical-resistant gloves )
o To prevent skin contact, as the
(e.g., nitrile, neoprene). )
Gloves substance is harmful upon

Double-gloving is

recommended.

dermal absorption.[5][6]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes
and vapors, as the substance

causes serious eye irritation.[6]

Lab Coat

Along-sleeved, flame-resistant

lab coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a certified chemical fume hood.
If the potential for inhalation
exists and engineering controls
are insufficient, a NIOSH-
approved respirator with
appropriate cartridges should

be used.

To prevent inhalation of

harmful vapors.

Engineering Controls

All work with 3-Oxopentanenitrile should be conducted in a designated area with appropriate

engineering controls.
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e Chemical Fume Hood: All manipulations of 3-Oxopentanenitrile, including weighing,
transferring, and reactions, must be performed inside a certified chemical fume hood to
minimize inhalation exposure.[7]

o Ventilation: Ensure adequate general laboratory ventilation.

General Handling Procedures

o Work in a Designated Area: Clearly define and label the area where 3-Oxopentanenitrile is
handled to prevent cross-contamination.[6]

e Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[4]
e Prevent Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

e Hygiene Practices: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[8]

o Work with a Buddy: It is advisable not to work alone when handling highly toxic substances.

[9]

Storage and Disposal

Proper storage and disposal are critical to ensure the safety of laboratory personnel and the
environment.

Storage

o Container: Store in a tightly sealed, properly labeled container.[4]

e Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, acids, and bases.[4]

 Inert Atmosphere: For long-term storage, maintaining an inert atmosphere is recommended.

[3]

Disposal
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Dispose of 3-Oxopentanenitrile and its contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations.

o Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste
container.

o Compatibility: Do not mix with incompatible waste streams.

o Decontamination: Decontaminate all glassware and equipment that has come into contact
with 3-Oxopentanenitrile. A common procedure for cyanide-containing waste is treatment
with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions, but this
should be done with extreme caution and by trained personnel.[9]

Emergency Procedures
Spills

o Small Spills:

Evacuate the immediate area.

[e]

o

Wear appropriate PPE, including respiratory protection.

[¢]

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

o

disposal.

[¢]

Clean the spill area with a suitable decontaminating solution.

e Large Spills:

o

Evacuate the laboratory and alert others.

[¢]

Contact the institution's emergency response team.

o

Prevent entry into the affected area.
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First Aid

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

e In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[4]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[10]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 3-
Oxopentanenitrile in a research setting.
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Safe Handling Workflow for 3-Oxopentanenitrile

Preparation

Conduct Risk Assessment Spill Occurs Personal Exposure
Gather Appropriate PPE Follow Spill Protocol Follow First Aid Protocol
Prepare Designated Work Area in Fume Hood Report Incident

roceed to Handling

Handling

Weigh and Transfer in Fume Hood

l

Perform Experiment

:

Monitor Experiment

xperiment Complete

Cleanup and Disposal

Decontaminate Glassware and Surfaces

y

Segregate and Label Hazardous Waste

y

Dispose of Waste According to Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1588766?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-oxopentanenitrile-33279-01-5
https://pubchem.ncbi.nlm.nih.gov/compound/3-Oxopentanenitrile
https://www.lookchem.com/ProductWholeProperty_LCPL629142.htm
https://aksci.com/sds/W5204_SDS.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Cyanide.pdf
https://www.uthsc.edu/research/safety/documents/sop-sodium-potassium-cyanide.pdf
https://ehs-apps.mit.edu/site/sites/default/files/images/sog_0149%20cynanide%20salts.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR61296.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151356/SOP-Cyanide-Salt.pdf
https://www.tcichemicals.com/BE/en/sds/P1112_EU_6N.pdf
https://www.benchchem.com/product/b1588766#3-oxopentanenitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b1588766#3-oxopentanenitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b1588766#3-oxopentanenitrile-safety-handling-and-msds-information
https://www.benchchem.com/product/b1588766#3-oxopentanenitrile-safety-handling-and-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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